Cas no 1323571-00-1 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide
• CAS No: 1323571-00-1
• MF: C₂₀H₁₉N₃O₆
• MW: 397.381365060806
• CID: 6247000
• PubChem ID: 49710980
• Update Time: 2025-07-25

N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide
• 1323571-00-1
• N-(1,3-benzodioxol-5-yl)-2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-yl]acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoimidazolidin-1-yl)acetamide
• N-(2H-1,3-BENZODIOXOL-5-YL)-2-[3-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-2-OXOIMIDAZOLIDIN-1-YL]ACETAMIDE
• F5788-4207
• AKOS024518762
• VU0520662-1

• Inchi： 1S/C20H19N3O6/c24-19(21-13-1-3-16-17(9-13)29-12-28-16)11-22-5-6-23(20(22)25)14-2-4-15-18(10-14)27-8-7-26-15/h1-4,9-10H,5-8,11-12H2,(H,21,24)
• InChI Key： DCCHTLUHPTXZEG-UHFFFAOYSA-N
• SMILES： O=C1N(CC(NC2=CC=C3C(=C2)OCO3)=O)CCN1C1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 397.12738533g/mol
• Monoisotopic Mass: 397.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.6Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide

Professional Introduction to Compound with CAS No. 1323571-00-1 and Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide

The compound with the CAS number 1323571-00-1 and the product name N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of fused aromatic rings and functional groups such as benzodioxol and imidazolidinone moieties makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-ylacetamide in the development of novel therapeutic agents. The benzodioxol ring system, also known as the 1,3-benzodioxole or indole derivative, is well-documented for its role in various pharmacological applications. This moiety has been extensively studied for its interactions with biological targets, including enzymes and receptors, which are crucial for modulating physiological processes. The structural features of this compound contribute to its ability to engage with biological systems in a highly specific manner.

The imidazolidinone ring in the molecular structure of N-(2H-1,3-benzodioxol-5-yl)-2-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoimidazolidin-1-y acetamide adds another layer of complexity and functionality. Imidazolidinones are known for their versatility in drug design due to their ability to form stable complexes with biological targets. This structural motif has been incorporated into numerous drug candidates due to its potential to enhance binding affinity and selectivity. The acetylamide functional group further contributes to the compound's pharmacological profile by providing a site for hydrogen bonding interactions.

Current research in the field of medicinal chemistry has demonstrated that compounds with similar structural motifs exhibit a wide range of biological activities. For instance, derivatives of benzodioxols have shown promise in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems. Similarly, imidazolidinones have been investigated for their potential in anti-inflammatory and antimicrobial applications. The combination of these two moieties in N-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - 3 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 2 - oxoimidazolidin - 1 - y lacetamide suggests that it may possess multiple pharmacological effects.

In vitro studies have begun to unravel the mechanistic aspects of N-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - 3 - ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) - 2 - oxoimidazolidin - 1 y lacetamide's interaction with various biological targets. Initial findings indicate that this compound may interfere with key signaling pathways involved in diseases such as cancer and inflammation. The benzodioxol moiety is particularly interesting as it has been shown to interact with enzymes like cytochrome P450 monooxygenases, which play a critical role in drug metabolism. The imidazolidinone ring is also thought to engage with other enzymes and receptors, potentially leading to therapeutic effects.

The synthesis of N-(2H - 1 , 3 b enz od ox ol _5_ yl ) _23_( _22_ _34_dihydro_ _14_b enz od ox in_ _6_ y l)_ _22_ox oimid azoli d i n _11_ylacet amide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the benzodioxol derivative and the imidazolidinone scaffold. These intermediates are then coupled using established chemical methodologies to form the final product. Advances in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like this one.

The pharmaceutical industry is increasingly interested in developing drugs based on novel heterocyclic structures due to their potential for improved efficacy and reduced side effects. N-(2H_ _13_b enz od ox ol_ _5_y l)_ _23_( _23_dihydro_ _14_b enz od ox i n_ _6_y l)_ _22_o x oimid azoli d i n_ _11_y lacet amide is an example of how structural innovation can lead to new therapeutic opportunities. By leveraging the unique properties of benzodioxols and imidazolidinones, researchers hope to develop compounds that can address unmet medical needs more effectively than existing treatments.

As research continues to progress, further insights into the pharmacological properties of N-(2H_ _13_b enz od ox ol_ _5_y l)_ _23_( _23_dihydro_ _14_b enz od ox i n_ _6_y l)_ _22_o x oimid azoli d i n_ _11_y lacet amide are expected to emerge. Preclinical studies will be crucial in determining its safety profile and therapeutic potential before it can be considered for clinical trials. The collaboration between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into viable drug candidates.

In conclusion,N-(2H_ _13_b enz od ox ol_ _5_y l)_ _23_( _23_dihydro_ _14_b enz od ox i n_ _6_y l)_ _22_o x oimid azoli d i n_ _11_y lacet amide represents a significant advancement in chemical pharmaceuticals. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of its properties grows，so too does its promise as a future therapeutic agent。The continued exploration of this compound，along with others like it，holds great hope for addressing some of medicine's most pressing challenges。